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Compound of Interest

Compound Name: 2'-Methoxy-biphenyl-2-ylamine

Cat. No.: B187046

An In-Depth Technical Guide to the Characterization of 2'-Methoxy-biphenyl-2-ylamine:
Melting and Boiling Points

Executive Summary

This technical guide addresses the critical physical properties—melting and boiling points—of
2'-Methoxy-biphenyl-2-ylamine (CAS No. 1206-76-4). A comprehensive search of scientific
literature and chemical databases indicates a notable absence of experimentally determined
data for this specific compound. In light of this, the guide provides essential theoretical
background and detailed, field-proven experimental protocols for the precise determination of
these properties. To offer a valuable point of reference for researchers, this document includes
the available physical data for a closely related structural isomer, 4'-Methoxy-biphenyl-2-
ylamine. The primary objective is to equip researchers, scientists, and drug development
professionals with the foundational knowledge and practical methodologies required to
characterize novel compounds like 2'-Methoxy-biphenyl-2-ylamine, ensuring scientific
integrity and reproducibility.

Introduction: The Significance of Physical
Constants

2'-Methoxy-biphenyl-2-ylamine is a substituted biphenyl amine, a class of compounds
recognized for its utility in the synthesis of pharmaceuticals and other advanced materials.[1][2]
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The precise physical properties of such a compound are fundamental to its scientific and
commercial application.

e Purity Assessment: A sharp, well-defined melting point is a primary indicator of high purity for
a crystalline solid. Impurities typically cause a depression and broadening of the melting
point range.[3]

o Compound Identification: While not definitive alone, melting and boiling points are crucial
data points for characterizing and identifying a newly synthesized compound, often used in
conjunction with spectroscopic methods.

» Process Development: Knowledge of these thermal transition points is vital for designing
purification processes such as recrystallization and distillation, particularly for high-boiling-
point compounds that may require vacuum distillation to prevent thermal decomposition.[4]

Given the absence of published data, the experimental determination of these values is a
mandatory step for any research involving 2'-Methoxy-biphenyl-2-ylamine.

Physical Property Data for Methoxy-biphenyl-amine
Isomers

While no experimental data was found for 2'-Methoxy-biphenyl-2-ylamine (CAS 1206-76-4),
the following data for a structural isomer, 4'-Methoxy-biphenyl-2-ylamine (CAS 38089-03-1), is
available and presented for comparative purposes. It is crucial to recognize that positional
iIsomerism can significantly impact intermolecular forces and, consequently, the melting and
boiling points.
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Molecular

CAS Molecular . Melting Boiling
Compound Weight ( . .
Number Formula Point (°C) Point (°C)
g/mol )
2'-Methoxy-
_ Data not Data not
biphenyl-2- 1206-76-4 Ci13HisNO 199.25[5] . _
_ available available
ylamine
4'-Methoxy-
_ 118-120 °C at
biphenyl-2- 38089-03-1 Ci13HisNO 199.25[6] 36 °C[6]
) 0.11 Torr[6]
ylamine

Core Principles of Melting and Boiling Point

Determination
The Nature of the Melting Point

The melting point is the temperature at which a substance transitions from a solid to a liquid
state at atmospheric pressure. For a pure crystalline solid, this transition occurs over a narrow
temperature range. The process is governed by the energy required to overcome the
intermolecular forces (e.g., van der Waals forces, dipole-dipole interactions, hydrogen bonding)
that maintain the ordered crystal lattice structure.[3]

The presence of a soluble impurity disrupts the crystal lattice and introduces entropy, which
thermodynamically favors the liquid phase. This results in a lower temperature required to
initiate melting and a broader temperature range over which the transition occurs, a
phenomenon known as melting point depression.[3][7]

The Physics of the Boiling Point

A liquid's boiling point is the temperature at which its vapor pressure equals the surrounding
atmospheric pressure.[8] At this temperature, the liquid has sufficient thermal energy for
molecules to overcome intermolecular forces and transition into the gaseous phase throughout
the bulk of the liquid.

The boiling point is highly dependent on pressure. A reduction in the ambient pressure lowers
the vapor pressure required for boiling, thus decreasing the boiling point. This principle is
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leveraged in vacuum distillation, a critical technique for purifying compounds that are prone to
decomposition at their atmospheric boiling points.[4]

Experimental Protocol: Melting Point Determination

The capillary method is the most common and reliable technique for determining the melting
point of a solid organic compound.[9]

Causality in Experimental Design

e Dry, Powdered Sample: The sample must be completely dry, as residual solvent acts as an
impurity, leading to an inaccurate, depressed melting point range.[10] It should be a fine
powder to ensure uniform packing and efficient heat transfer within the capillary tube.

e Appropriate Sample Height: A sample height of 1-2 mm is optimal.[7] A larger sample will
result in a non-uniform temperature gradient across the sample, leading to a broadened and
inaccurate melting range.

o Controlled Heating Rate: A rapid initial heating can be used to find an approximate melting
point. However, for the final, accurate measurement, the heating rate must be slow (1-2 °C
per minute) near the melting point.[3] A fast ramp rate will cause the thermometer reading to
lag behind the actual temperature of the heating block, resulting in an erroneously high and
broad melting range.

Step-by-Step Methodology

o Sample Preparation: Place a small amount of dry 2'-Methoxy-biphenyl-2-ylamine on a
clean, dry watch glass. Grind it into a fine powder.

o Loading the Capillary Tube: Tamp the open end of a capillary tube into the powder until a
small amount of solid enters the tube.[10]

o Packing the Sample: Invert the tube and tap it gently on a hard surface to cause the solid to
fall to the bottom. To pack the sample tightly, drop the capillary tube, sealed-end down,
through a long glass tube onto the benchtop. Repeat until the sample is compacted to a
height of 1-2 mm.[3][10]
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o Apparatus Setup: Place the packed capillary tube into the sample holder of a melting point
apparatus.[10]

» Rapid Determination (Optional): Set a fast heating rate (e.g., 10-20 °C/minute) to quickly
determine an approximate melting range. Allow the apparatus to cool significantly before the
next step.[3]

o Accurate Determination: Set the starting temperature to at least 20 °C below the
approximate melting point found in the previous step. Set the ramp rate to 1-2 °C/minute.[3]

o Observation and Recording: Observe the sample through the magnifying eyepiece. Record
the temperature at which the first drop of liquid appears (the beginning of the melting range).
Continue heating and record the temperature at which the last crystal of solid melts into a
clear liquid (the end of the melting range).[10]

» Repeat for Consistency: Perform at least two accurate determinations. The results should be
consistent.

Visualization of Melting Point Determination Workflow
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Caption: Workflow for Melting Point Determination by the Capillary Method.
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Experimental Protocol: Boiling Point Determination

For small research quantities, the micro-boiling point or Thiele tube method is highly effective.

[11] Given the high boiling point of the related isomer, it is probable that 2'-Methoxy-biphenyl-

2-ylamine will also have a high boiling point, making a reduced-pressure measurement a

valuable consideration to prevent decompaosition.

Causality in Experimental Design

Inverted Capillary: The small, inverted capillary tube (a Bell) serves as its own manometer.
As the liquid is heated, the air trapped inside expands and exits, creating bubbles. During
cooling, the pressure inside the Bell drops, and when it equals the vapor pressure of the
liquid, the liquid is drawn back into the capillary. This moment corresponds to the boiling
point.[11]

Uniform Heating: The Thiele tube is designed to allow for uniform heating of the heat-transfer
fluid (e.g., mineral oil) via convection currents, ensuring the sample and thermometer are at
the same temperature.[8]

Reduced Pressure: For compounds that may decompose near their atmospheric boiling
point, reducing the pressure is essential. The boiling point measured will be lower than at
atmospheric pressure and should always be reported with the corresponding pressure.

Step-by-Step Methodology (Thiele Tube)

Sample Preparation: Add 0.5-1 mL of 2'-Methoxy-biphenyl-2-ylamine to a small test tube
(e.g., a 75x10 mm tube).

Bell Insertion: Place a capillary tube (sealed at one end) into the test tube with the open end
down.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire. The
bulb of the thermometer should be level with the sample.

Thiele Tube Setup: Insert the thermometer and sample assembly into a Thiele tube
containing mineral oil. The sample should be positioned near the center of the main body of
the tube.[11]
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» Heating: Gently heat the side arm of the Thiele tube with a microburner or heat gun.[11]

o Observation: As the temperature rises, a stream of bubbles will emerge from the inverted
capillary tube. Continue heating until the stream of bubbles is rapid and continuous.

e Cooling and Recording: Remove the heat and allow the apparatus to cool slowly. Carefully
watch the capillary tube. The boiling point is the temperature at which the bubbling stops and
the liquid is drawn up into the capillary tube.[11]

o For Reduced Pressure: The same principle applies, but the Thiele tube apparatus is
connected to a vacuum source via a vacuum adapter. The pressure of the system must be
stable and recorded from a manometer.

Visualization of Boiling Point Determination
Workflowdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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